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Compound of Interest

Compound Name: 2-Methoxy-6-methylaniline

Cat. No.: B1630886

For Immediate Reference: Key Safety and Handling Information

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 2-Methoxy-6-methylaniline (CAS No: 50868-73-0), a chemical widely used in
pharmaceutical research and development. Adherence to these guidelines is paramount to
ensure the safety of all laboratory personnel and to maintain a secure research environment.

Hazard Identification and Immediate Precautions

2-Methoxy-6-methylaniline is a hazardous substance that requires careful handling. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals designates it
with the following hazard classifications[1]:

Acute Toxicity (Oral, Dermal, Inhalation): Category 4 - Harmful if swallowed, in contact with
skin, or if inhaled.

» Skin Corrosion/Irritation: Category 2 - Causes skin irritation.

e Serious Eye Damage/Eye Irritation: Category 2 - Causes serious eye irritation.

o Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory
irritation.

Some sources also indicate that this chemical is suspected of causing cancer. Therefore,
exposure should be minimized through strict adherence to the protocols outlined below.
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In case of exposure, follow these first-aid measures immediately:

o After inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.

 After skin contact: Immediately wash off with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.

o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 2-
Methoxy-6-methylaniline. The following table summarizes the required PPE.

PPE Category Specification

Eye and Face Protection Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.qg., Nitrile rubber,
Hand Protection Neoprene). Inspect gloves for any damage

before use.

A chemical-resistant laboratory coat or
) coveralls. For tasks with a higher risk of
Body Protection ) ] )
splashing, a chemical-resistant apron should be

worn.

A NIOSH-approved respirator with an organic
vapor cartridge and a particulate filter (type

Respiratory Protection ABEK) is required. Work should be conducted in
a well-ventilated area, preferably within a

chemical fume hood.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://www.benchchem.com/product/b1630886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedure

This section provides a procedural workflow for the safe handling of 2-Methoxy-6-
methylaniline in a laboratory setting.

Preparation and Engineering Controls

o Designated Area: All work with 2-Methoxy-6-methylaniline must be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in good working order.

» Spill Kit: A spill kit containing appropriate absorbent materials for aromatic amines should be
available in the immediate vicinity.

Donning of Personal Protective Equipment (PPE)

The following diagram illustrates the correct sequence for putting on PPE.

PPE Donning Sequence

Click to download full resolution via product page

Figure 1: Recommended sequence for donning Personal Protective Equipment.

Chemical Handling

o Pre-weighing: If possible, purchase the chemical in pre-weighed amounts to avoid the need
for weighing and potential dust or vapor generation.

» Weighing: If weighing is necessary, it must be performed inside a chemical fume hood. Use a
disposable weighing boat.
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o Transfer: When transferring the chemical, use a spatula or other appropriate tools to avoid
direct contact. Keep containers closed when not in use.

e Reactions: All reactions involving 2-Methoxy-6-methylaniline must be carried out in a
closed system or within a chemical fume hood.

Doffing of Personal Protective Equipment (PPE)

The removal of PPE should be done in a manner that prevents self-contamination.

PPE Doffing Sequence

Face Shield Goggles
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Figure 2: Recommended sequence for doffing Personal Protective Equipment.

Disposal Plan

Proper disposal of 2-Methoxy-6-methylaniline and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Solid Waste: All solid waste contaminated with 2-Methoxy-6-methylaniline, including used
gloves, weighing boats, and absorbent materials from spills, must be collected in a
designated, labeled, and sealed hazardous waste container.

» Liquid Waste: Unused or waste solutions of 2-Methoxy-6-methylaniline must be collected in
a separate, clearly labeled, and sealed hazardous waste container. Do not mix with other
solvent waste unless compatible.

Disposal Methods
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The primary recommended method for the disposal of aromatic amine waste is incineration by
a licensed hazardous waste disposal company. Chemical treatment, such as oxidation with a
strong oxidizing agent like potassium permanganate in an acidic solution, may be a viable
alternative but should only be performed by trained personnel with a thorough understanding of
the reaction hazards.

The following flowchart outlines the disposal workflow.

Disposal Workflow for 2-Methoxy-6-methylaniline
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Figure 3: Step-by-step workflow for the disposal of 2-Methoxy-6-methylaniline waste.
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Quantitative Data Summary

The following tables provide a summary of the known physical, chemical, and hazard
information for 2-Methoxy-6-methylaniline.

Table 1: Physical and Chemical Properties

Property Value

CAS Number 50868-73-0

Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol

Appearance Solid

Melting Point 26-29 °C

Boiling Point 62 °C at 0.15 mmHg

Flash Point 113 °C (235.4 °F) - closed cup

Table 2: GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral 4
Acute Toxicity, Dermal 4
Acute Toxicity, Inhalation 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2

Specific Target Organ Toxicity — Single

Exposure

Note: Specific LD50 and LC50 values for 2-Methoxy-6-methylaniline are not readily available
in the consulted resources.
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By implementing these safety and handling procedures, researchers can significantly mitigate
the risks associated with 2-Methoxy-6-methylaniline, fostering a secure and productive
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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